(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid
Overview
Description
“(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid” is a chemical compound with the CAS Number: 1451393-18-2 . It has a molecular weight of 284.83 . The IUPAC name for this compound is 2-bromo-6-(trifluoromethoxy)phenylboronic acid . The compound is typically stored at temperatures between 2-8°C .
Synthesis Analysis
Boronic acids and their derivatives have been widely studied in medicinal chemistry . The introduction of a fluorine atom directly to the aromatic ring or to its substituents usually increases the Lewis acidity of these compounds, which is important in terms of their applications as well as stability .
Molecular Structure Analysis
The InChI code for “(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid” is 1S/C7H5BBrF3O3/c9-4-2-1-3-5(6(4)8(13)14)15-7(10,11)12/h1-3,13-14H . This code provides a specific string of characters that represents the molecular structure of the compound .
Chemical Reactions Analysis
Boronic acids, such as “(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid”, are often used as building blocks and synthetic intermediates . They have been reported to be involved in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid” include a molecular weight of 284.83 . The compound is typically stored at temperatures between 2-8°C . The introduction of the -OCF3 group influences the acidity of the compound .
Scientific Research Applications
Antibacterial Activity
This compound has been studied for its antibacterial activity . It has been tested against Escherichia coli and Bacillus cereus . The compound’s antibacterial potency was evaluated in vitro .
Preparation of Imidazo Derivatives
The compound is used as a reactant for the preparation of imidazo derivatives . These derivatives are known as orally active phosphodiesterase 10A inhibitors .
Suzuki-Miyaura Cross-Coupling Reactions
It is also used in Suzuki-Miyaura cross-coupling reactions . This is a type of palladium-catalyzed cross-coupling reaction, used to synthesize carbon-carbon bonds .
Preparation of 3-(5-arylbenzimidazol-2-yl)-1-oxa-2-azaspiro Derivatives
The compound is used in the preparation of 3-(5-arylbenzimidazol-2-yl)-1-oxa-2-azaspiro derivatives . These derivatives act as transient receptor potential melastatin 8 antagonists .
Synthesis of Biologically Active Molecules
Synthesis of Multisubstituted Purines
The compound is used in the synthesis of multisubstituted purines . These purines are used as P2X7 antagonists in the treatment of pain .
Synthesis of Heteroaryl Substituted Tetrahydropyrroloijquinolinone Derivatives
It is used in the synthesis of heteroaryl substituted tetrahydropyrroloijquinolinone derivatives . These derivatives act as aldosterone synthase inhibitors .
Synthesis of Fluorohydroquinolineethanol
Lastly, the compound is used in the synthesis of fluorohydroquinolineethanol . This compound acts as a CETP inhibitor .
Safety And Hazards
Future Directions
The future directions of research on “(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid” and similar compounds could involve further exploration of their potential applications in medicinal chemistry . The introduction of boronic acid groups to bioactive molecules has been shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, with the improvement of the already existing activities .
properties
IUPAC Name |
[2-bromo-6-(trifluoromethoxy)phenyl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BBrF3O3/c9-4-2-1-3-5(6(4)8(13)14)15-7(10,11)12/h1-3,13-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXGWXPRGFVBJKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC=C1Br)OC(F)(F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BBrF3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Bromo-6-(trifluoromethoxy)phenyl)boronic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.